2-(4-Fluorophenyl)-4-[(2-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-fluorophenyl)-4-[(2-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C20H16FN3S/c1-14-4-2-3-5-16(14)13-25-20-19-12-18(23-24(19)11-10-22-20)15-6-8-17(21)9-7-15/h2-12H,13H2,1H3
• InChI Key: UPEIUBYVXLUQSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C20H16FN3S
• Molecular Weight: 349.4 g/mol

Description

The compound "2-(4-Fluorophenyl)-4-[(2-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine" is a derivative of pyrazolo[1,5-a]pyrazine, which is a fused heterocyclic compound that has garnered interest due to its potential applications in various fields, including medicinal chemistry and materials science. The presence of a 4-fluorophenyl group and a 2-methylbenzylthio moiety suggests that this compound could exhibit interesting electronic properties and biological activities.

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves cyclization reactions and the use of various functional groups to achieve the desired substitution pattern. For instance, the synthesis of 4H-thieno[3,4-c]pyrazole derivatives involves cyclization of 3-[(2-arylhydrazino)methylene]thiophene-2,4(3H,5H)-diones, which are prepared by reacting with arylhydrazines . Similarly, the synthesis of pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine derivatives includes cyclization steps and the introduction of a phosphonylbenzyl chain . These methods could potentially be adapted for the synthesis of "2-(4-Fluorophenyl)-4-[(2-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine" by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of heterocyclic compounds like "2-(4-Fluorophenyl)-4-[(2-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine" can be elucidated using spectroscopic techniques such as NMR, IR, and MS, as well as X-ray crystallography . These techniques provide information about the arrangement of atoms within the molecule and the presence of specific functional groups. The electronic structure can also be studied using theoretical calculations, which can predict the tautomeric forms and conformations of the molecule .

Chemical Reactions Analysis

The reactivity of pyrazolo[1,5-a]pyrazine derivatives can be influenced by the substituents present on the heterocyclic core. For example, the presence of a fluorophenyl group can affect the electron distribution within the molecule and influence its reactivity in chemical reactions . The thioether moiety could also participate in reactions, potentially serving as a site for further functionalization or as a coordinating group in metal complexes.

Physical and Chemical Properties Analysis

The physical and chemical properties of "2-(4-Fluorophenyl)-4-[(2-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine" would likely be influenced by the presence of electron-withdrawing fluorine atoms and the electron-donating thioether group. These properties include solubility, melting point, and stability, which are important for practical applications. The optical and electrochemical properties are also crucial for materials science applications, such as in polymer photovoltaics, where the band-gap and electronic properties are tailored for specific uses .

Scientific Research Applications

Anticancer Activity

Compounds structurally related to 2-(4-Fluorophenyl)-4-[(2-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine have been synthesized and evaluated for their anticancer activities. For instance, fluoro-substituted benzopyran derivatives have shown promising anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations compared to reference drugs like 5-fluorodeoxyuridine (Hammam et al., 2005). Similarly, novel pyrazole with benzo[d]thiazole derivatives containing aminoguanidine units demonstrated cytotoxicity and apoptotic activity against various cancer cell lines, highlighting the importance of fluorinated compounds in developing new anticancer agents (Liu et al., 2019).

Anti-Inflammatory and Analgesic Activities

Research into imidazolyl acetic acid derivatives has revealed compounds with significant anti-inflammatory and analgesic activities, underscoring the therapeutic potential of fluorinated pyrazoles in treating inflammation and pain (Khalifa & Abdelbaky, 2008). These findings suggest the possible efficacy of related compounds, including 2-(4-Fluorophenyl)-4-[(2-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine, in similar biological applications.

Synthesis and Chemical Properties

Studies on the synthesis of 3-amino-4-fluoropyrazoles present a synthetic strategy involving monofluorination of β-methylthio-β-enaminoketones, followed by condensation with different hydrazines. This research underscores the versatility of fluorinated pyrazoles as building blocks in medicinal chemistry, potentially including the synthesis of compounds like 2-(4-Fluorophenyl)-4-[(2-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine (Surmont et al., 2011).

Binding Properties and Molecular Modeling

The research into new fluoro derivatives of the pyrazolo[5,1-c][1,2,4]benzotriazine system for ligands at the benzodiazepine site on the GABA(A) receptor provides insights into the importance of fluorine atoms in pharmacological activity. These studies highlight the role of fluorinated compounds in enhancing metabolic stability and pharmacological profiles, which can be relevant to understanding the properties of 2-(4-Fluorophenyl)-4-[(2-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine (Guerrini et al., 2010).